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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 45 is a metal complex solvent dye known for its vibrant orange hue and

excellent solubility in a variety of organic solvents.[1] In the realm of polymer science and

material analysis, this dye serves as an effective staining agent for the visualization and

morphological assessment of polymer films. Its mechanism of action involves the dissolution of

the dye within the polymer matrix, making it particularly suitable for amorphous polymers or the

amorphous regions of semi-crystalline polymers. This document provides a detailed protocol

for the application of Solvent Orange 45 in staining polymer films for microscopic analysis.

Data Presentation
The following table summarizes the key properties and recommended starting parameters for

staining with Solvent Orange 45. These values are intended as a guide and may require

optimization based on the specific polymer, film thickness, and desired staining intensity.
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Parameter Value/Range Notes

CAS Number 13011-62-6 -

Molecular Formula C₁₆H₁₄N₄O₅ (as free ligand)
The commercial product is a

cobalt complex.

Appearance Deep yellow to orange powder [2]

Solubility

Methyl Ethyl Ketone (MEK) >500 g/L [2]

Ethanol High [3]

Toluene Moderate

Acetone High

Water Insoluble

Recommended Staining

Concentration
0.01% - 0.5% (w/v)

Start with a lower

concentration and increase as

needed.

Recommended Incubation

Time
5 - 60 minutes

Highly dependent on polymer

type, thickness, and solvent.

Typical Solvents for Staining

Solution

Ethanol, Methanol, Acetone,

MEK, or mixtures with water

The choice of solvent can

influence the rate and depth of

staining.[3]

Experimental Protocols
This section details the recommended procedure for staining polymer films with Solvent
Orange 45.

Materials
Solvent Orange 45 dye

Polymer film samples (e.g., PET, PS, PMMA, PVC)
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Staining solution solvent (e.g., Ethanol, Acetone)

Rinsing solvent (e.g., Ethanol, Isopropanol)

Deionized water

Glass beakers or petri dishes

Forceps

Microscope slides and coverslips

Light microscope

Protocol: Solvent-Based Staining of Polymer Films
Preparation of Staining Solution:

Prepare a stock solution of Solvent Orange 45 at 1% (w/v) in a suitable organic solvent

such as acetone or ethanol.

From the stock solution, prepare a working staining solution with a concentration ranging

from 0.01% to 0.5% (w/v) by diluting it with the same solvent. The optimal concentration

will depend on the polymer type and film thickness.

Staining Procedure:

Place the polymer film sample in a clean glass container (e.g., beaker or petri dish).

Add a sufficient volume of the staining solution to completely immerse the film.

Incubate the film in the staining solution for a duration of 5 to 60 minutes at room

temperature. The incubation time should be optimized; thicker or more crystalline films

may require longer staining times. Gentle agitation can facilitate uniform staining.

Washing and Rinsing:

Using forceps, carefully remove the polymer film from the staining solution.
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Briefly rinse the film with the same solvent used for the staining solution to remove excess,

unbound dye from the surface.

Perform a second rinse with a more volatile and miscible solvent like isopropanol to

ensure complete removal of the staining solution.

Finally, rinse the film with deionized water to remove any residual solvent.

Drying and Mounting:

Allow the stained polymer film to air-dry completely in a dust-free environment.

Once dry, the stained film can be mounted on a microscope slide for observation. A

coverslip can be placed over the film for better imaging.

Microscopic Examination:

Examine the stained polymer film under a light microscope. The stained regions will

appear in shades of orange, allowing for the visualization of the polymer's morphology,

including features like cracks, domains, or phase separation.

Mandatory Visualization
Experimental Workflow
The following diagram illustrates the logical flow of the staining protocol for polymer films using

Solvent Orange 45.
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Caption: Workflow for Solvent Orange 45 staining of polymer films.
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Interaction Pathway
The staining mechanism of Solvent Orange 45 relies on its physical dissolution and diffusion

into the polymer matrix. This process is primarily governed by the principles of "like dissolves

like," where the non-polar nature of the dye facilitates its interaction with the polymer chains.
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Caption: Mechanism of Solvent Orange 45 interaction with polymer films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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